2-Benzylcyclopent-2-en-1-one

• Molecular Formula: C12H12O
• Molecular Weight: 172.22 g/mol
• IUPAC Name: 2-benzylcyclopent-2-en-1-one
• InChI: InChI=1S/C12H12O/c13-12-8-4-7-11(12)9-10-5-2-1-3-6-10/h1-3,5-7H,4,8-9H2
• InChI Key: XRBBUGRKGAYBKK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)C(=C1)CC2=CC=CC=C2

Description

2-Benzylcyclopent-2-en-1-one is a cyclopentenone derivative featuring a bicyclic structure with a benzyl group attached to the cyclopentenone ring. Cyclopentenones are α,β-unsaturated ketones known for their reactivity in conjugate additions and applications in organic synthesis, pharmaceuticals, and fragrance chemistry .

Comparison with Similar Compounds

Key Structural Features :

• Core structure : Cyclopent-2-en-1-one (a five-membered ring with a conjugated ketone and double bond).
• Substituent : Benzyl group at the 2-position, introducing aromaticity and steric bulk.
• Molecular formula: Likely C₁₂H₁₂O (estimated based on analogs like 3-ethoxy-5-benzyl-2-cyclopentenone, C₁₄H₁₆O₂ ).

Comparison with Similar Compounds

The benzyl-substituted cyclopentenone can be compared to structurally related compounds based on substituent type, electronic effects, and applications. Below is a detailed analysis:

Substituent Effects on Reactivity and Stability

Compound Name	Substituent(s)	Molecular Formula	Key Properties/Applications
2-Benzylcyclopent-2-en-1-one	Benzyl (aromatic, bulky)	C₁₂H₁₂O (est.)	Potential use in fragrance synthesis due to aromaticity; steric hindrance may slow nucleophilic attacks
3-Ethoxy-5-benzyl-2-cyclopenten-1-one	Ethoxy (electron-donating), benzyl	C₁₄H₁₆O₂	Ethoxy group enhances electron density, increasing reactivity in Michael additions; used in pharmaceutical intermediates
2-Methyl-3-(2-pentenyl)-cyclopent-2-en-1-one	Methyl, alkenyl (pentenyl)	C₁₁H₁₆O	Alkenyl substituent introduces flexibility; applications in flavor chemistry due to fruity notes

Key Observations :

• Electronic Effects : The benzyl group in 2-Benzylcyclopent-2-en-1-one provides moderate electron-withdrawing effects via conjugation, whereas ethoxy groups in analogs enhance electron density at the carbonyl .

Physicochemical Properties

While direct data for 2-Benzylcyclopent-2-en-1-one is unavailable, inferences can be made:

• Boiling Point: Higher than non-aromatic analogs (e.g., 2-methyl derivatives) due to increased molecular weight and aromatic interactions.
• Solubility : Likely low in polar solvents due to the hydrophobic benzyl group, contrasting with ethoxy-substituted analogs, which may have improved solubility .